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Compound of Interest

Compound Name: SM 16

Cat. No.: B1681015 Get Quote

This guide provides essential safety protocols, handling procedures, and disposal plans for SM
16, a potent ALK5/ALK4 kinase inhibitor used in laboratory research.[1] Adherence to these

guidelines is critical for ensuring the safety of researchers, scientists, and drug development

professionals.

Chemical Identification and Properties
SM 16 is a small molecule inhibitor of the transforming growth factor beta (TGF-β) type I

receptor kinase.[1] It is identified by the following:

IUPAC Name: Carbamic acid, N-(2,4-dimethoxyphenyl)-N-[2-[[4-(4-methyl-1-

piperazinyl)phenyl]amino]-4-pyrimidinyl]-,2,6- dimethylphenyl ester[2]

CAS Number: 837422-57-8[2]

A summary of its key chemical and physical properties is provided in the table below.
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Property Value Reference

Molecular Formula C25H26N4O3

Molecular Weight 430.5 g/mol

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Hazard Identification and Personal Protective
Equipment (PPE)
SM 16 may cause irritation to the eyes, skin, and respiratory tract.[2] It is crucial to handle this

compound with appropriate personal protective equipment to minimize exposure.

Hazard Recommended PPE Specifications

Inhalation Respiratory Protection

Use in a chemical fume hood

with an independent air supply.

[2]

Skin Contact Hand Protection

Appropriate chemical-resistant

gloves (minimum standard BS

EN 374:2003).[2]

Body Protection
Wear appropriate protective

clothing.[2]

Eye Contact Eye Protection
Use appropriate safety

glasses.[2]

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2]
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Ensure the laboratory is equipped with a safety shower and an eye wash station.[2]

Procedural Guidance for Handling and Storage
Proper handling and storage procedures are essential to maintain the stability of SM 16 and

prevent accidental exposure.

Handling:

Avoid inhalation, and contact with eyes, skin, and clothing.[2]

Prevent the formation of dust and aerosols.[2]

Keep away from sources of ignition.[2]

Avoid prolonged or repeated exposure.[2]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

SM 16 is stable under recommended storage conditions.[2]

First Aid and Emergency Procedures
In case of exposure, immediate action is required. Consult a doctor and provide them with the

Safety Data Sheet (SDS).[2]
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air and monitor their

breathing. If breathing is difficult, administer

oxygen. If breathing ceases, provide artificial

respiration. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove and launder contaminated

clothing before reuse. Seek medical attention.[2]

Eye Contact
Flush eyes with plenty of water for at least 15

minutes. Seek medical attention.[2]

Ingestion
Rinse the mouth with water. Seek medical

attention.[2]

Disposal Plan
Dispose of SM 16 and any contaminated materials in accordance with local, state, and federal

regulations for chemical waste. Do not allow the chemical to enter drains or waterways.

Disposal Workflow:
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Waste Collection

Labeling

Temporary Storage

Disposal

Collect SM 16 waste in a
designated, sealed container.

Clearly label the container with
'Hazardous Chemical Waste'

and the contents (SM 16).

After collection

Store in a designated, secure area
for chemical waste.

After labeling

Arrange for pickup by a licensed
chemical waste disposal service.

For final disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of SM 16 waste.

Experimental Protocol: Inhibition of TGF-β Induced
Smad2 Phosphorylation
The following is a general protocol for an experiment to test the inhibitory activity of SM 16 on

TGF-β-induced Smad2 phosphorylation.

Experimental Workflow:
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1. Culture cells (e.g., murine mesothelioma) to
80% confluency.

2. Serum-starve cells for 24 hours.

3. Pre-treat cells with varying concentrations
of SM 16 (100-620 nM) for 1 hour.

4. Stimulate cells with TGF-β.

5. Lyse cells and collect protein.

6. Perform Western blot analysis for
phosphorylated Smad2 (pSmad2).

7. Analyze pSmad2 levels to determine
the IC50 of SM 16.

Click to download full resolution via product page

Caption: Experimental workflow for assessing SM 16 inhibitory activity.

SM 16 has been shown to inhibit TGFβ-induced plasminogen activator inhibitor-luciferase

activity with an IC50 of 64 nM and TGFβ- or activin-induced Smad2 phosphorylation at

concentrations between 100 and 620 nM.[1]

This guide is intended to provide a foundation for the safe handling of SM 16. Always refer to

the specific Safety Data Sheet (SDS) provided by the supplier and your institution's safety
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protocols before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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